Cas no 2229511-53-7 (1-(4-methoxy-3-methylphenyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(4-methoxy-3-methylphenyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2229511-53-7
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 5960327
• PubChem ID: 165970588
• Update Time: 2025-08-02

1-(4-methoxy-3-methylphenyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-3-methylphenyl)-3-oxocyclobutane-1-carboxylic acid
• 2229511-53-7
• EN300-1806359

• Inchi： 1S/C13H14O4/c1-8-5-9(3-4-11(8)17-2)13(12(15)16)6-10(14)7-13/h3-5H,6-7H2,1-2H3,(H,15,16)
• InChI Key： DVMCEOGETRBESV-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)(C2C=CC(=C(C)C=2)OC)C1

Computed Properties

• Exact Mass: 234.08920892g/mol
• Monoisotopic Mass: 234.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.6Ų

Additional information on 1-(4-methoxy-3-methylphenyl)-3-oxocyclobutane-1-carboxylic acid

Research Briefing on 1-(4-methoxy-3-methylphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS: 2229511-53-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the growing importance of cyclobutane derivatives as key intermediates and bioactive molecules. Among these, 1-(4-methoxy-3-methylphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS: 2229511-53-7) has emerged as a compound of significant interest due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

The compound 1-(4-methoxy-3-methylphenyl)-3-oxocyclobutane-1-carboxylic acid is a cyclobutane derivative featuring a methoxy-methylphenyl substituent and a carboxylic acid functional group. Its unique structural characteristics make it a promising candidate for further exploration in medicinal chemistry. Recent studies have demonstrated its utility as a building block for the synthesis of more complex molecules, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key areas of research involving this compound is its role in the inhibition of specific enzymes implicated in inflammatory and metabolic disorders. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 1-(4-methoxy-3-methylphenyl)-3-oxocyclobutane-1-carboxylic acid exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme associated with inflammation and pain. The study highlighted the compound's ability to selectively target COX-2 over COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its enzyme inhibitory properties, recent investigations have explored the compound's potential as a scaffold for the development of novel anticancer agents. A preprint article available on bioRxiv (2024) described the synthesis and evaluation of a series of analogs derived from 1-(4-methoxy-3-methylphenyl)-3-oxocyclobutane-1-carboxylic acid. These analogs demonstrated promising activity against several cancer cell lines, including breast and lung cancer, with mechanisms of action involving the induction of apoptosis and cell cycle arrest.

The synthetic routes to 1-(4-methoxy-3-methylphenyl)-3-oxocyclobutane-1-carboxylic acid have also been a focus of recent research. A 2023 publication in Organic Letters detailed an efficient, scalable synthesis of the compound using a photochemical [2+2] cycloaddition strategy. This method offers advantages in terms of yield and purity, making it suitable for large-scale production. Furthermore, the study provided insights into the compound's stability under various conditions, which is critical for its handling and storage in pharmaceutical applications.

Despite these promising findings, challenges remain in the development of 1-(4-methoxy-3-methylphenyl)-3-oxocyclobutane-1-carboxylic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and optimization efforts. Collaborative research between academic institutions and pharmaceutical companies is expected to play a pivotal role in advancing this compound toward clinical evaluation.

In conclusion, 1-(4-methoxy-3-methylphenyl)-3-oxocyclobutane-1-carboxylic acid (CAS: 2229511-53-7) represents a versatile and promising molecule in the field of medicinal chemistry. Its demonstrated biological activities and synthetic accessibility position it as a valuable tool for drug discovery. Future research should focus on elucidating its mechanisms of action, optimizing its pharmacokinetic properties, and exploring its potential in combination therapies. As the field continues to evolve, this compound is likely to remain a subject of intense investigation and innovation.